Cas no 119967-48-5 (Acetic acid, (3-pyridinyloxy)-, methyl ester)

Acetic acid, (3-pyridinyloxy)-, methyl ester structure
119967-48-5 structure
Product name:Acetic acid, (3-pyridinyloxy)-, methyl ester
CAS No:119967-48-5
MF:C8H9NO3
MW:167.161962270737
CID:3678533
PubChem ID:23008475

Acetic acid, (3-pyridinyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (3-pyridinyloxy)-, methyl ester
    • Acetic acid, 2-(3-pyridinyloxy)-, methyl ester
    • 119967-48-5
    • JTNLGKYCLKRESN-UHFFFAOYSA-N
    • AKOS004122514
    • Methyl [(3-pyridinyl)oxy]acetate
    • methyl 2-(3-pyridyloxy)acetate
    • methyl 2-(pyridin-3-yloxy)-acetate
    • Methyl 2-(pyridin-3-yloxy)acetate
    • Methyl2-(pyridin-3-yloxy)acetate
    • SCHEMBL6941604
    • Inchi: InChI=1S/C8H9NO3/c1-11-8(10)6-12-7-3-2-4-9-5-7/h2-5H,6H2,1H3
    • InChI Key: JTNLGKYCLKRESN-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 167.058243149Da
  • Monoisotopic Mass: 167.058243149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 48.4Ų

Acetic acid, (3-pyridinyloxy)-, methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029197622-25g
Methyl 2-(pyridin-3-yloxy)acetate
119967-48-5 97%
25g
$690.10 2023-09-04
Alichem
A029197622-10g
Methyl 2-(pyridin-3-yloxy)acetate
119967-48-5 97%
10g
$546.72 2023-09-04
Alichem
A029197622-5g
Methyl 2-(pyridin-3-yloxy)acetate
119967-48-5 97%
5g
$430.14 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1656469-25g
Methyl 2-(pyridin-3-yloxy)acetate
119967-48-5 98%
25g
¥7741.00 2024-08-09

Additional information on Acetic acid, (3-pyridinyloxy)-, methyl ester

Acetic acid, (3-pyridinyloxy)-, methyl ester (CAS No. 119967-48-5): A Comprehensive Overview

Acetic acid, (3-pyridinyloxy)-, methyl ester, identified by its CAS number 119967-48-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The molecular structure of Acetic acid, (3-pyridinyloxy)-, methyl ester incorporates both acetic acid and pyridine moieties, making it a versatile intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The compound's relevance is underscored by its potential role in the development of novel therapeutic agents. In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. The presence of the pyridinyloxy group in Acetic acid, (3-pyridinyloxy)-, methyl ester suggests that it may exhibit properties such as enhanced solubility and improved bioavailability, which are critical factors in drug design. These attributes make it a promising candidate for further investigation into its pharmacological properties.

Recent studies have highlighted the importance of acetic acid derivatives in medicinal chemistry. Acetic acid itself is a well-known compound with a wide range of applications, from food preservation to pharmaceuticals. The esterification of acetic acid with a pyridinyloxy group introduces new functionalities that can be exploited for therapeutic purposes. For instance, such derivatives have shown potential in modulating enzyme activity and interacting with biological targets, which are key aspects in drug development.

The synthesis of Acetic acid, (3-pyridinyloxy)-, methyl ester involves sophisticated chemical methodologies that require precise control over reaction conditions. The process typically involves the condensation of acetic anhydride with 3-hydroxypyridine under controlled conditions to form the desired ester. This reaction is facilitated by catalysts such as sulfuric acid or p-toluenesulfonic acid, which help to drive the reaction to completion efficiently. The purity of the final product is crucial for subsequent applications, necessitating rigorous purification techniques such as column chromatography or recrystallization.

In the realm of pharmaceutical research, Acetic acid, (3-pyridinyloxy)-, methyl ester has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its structural framework allows for further functionalization, enabling the creation of derivatives with tailored biological activities. For example, modifications at the pyridine ring can lead to compounds with enhanced binding affinity to specific biological targets. This flexibility makes it a valuable building block in drug discovery efforts.

The biological activity of Acetic acid, (3-pyridinyloxy)-, methyl ester has been investigated in various preclinical studies. These studies have revealed that derivatives of this compound exhibit properties such as anti-inflammatory and antioxidant effects. The pyridinyloxy group is particularly noteworthy for its ability to interact with biological systems in multiple ways. This dual functionality makes it an attractive scaffold for designing molecules that can address multiple therapeutic targets simultaneously.

The pharmacokinetic profile of Acetic acid, (3-pyridinyloxy)-, methyl ester is another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for determining its suitability as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic properties due to its molecular structure. However, further research is needed to fully elucidate its behavior within biological systems.

The industrial applications of Acetic acid, (3-pyridinyloxy)-, methyl ester extend beyond pharmaceuticals. In agrochemical research, for instance, pyridine derivatives have been used as intermediates in the synthesis of pesticides and herbicides. The unique properties of this compound make it a valuable asset in developing environmentally friendly and effective agrochemical solutions.

In conclusion, Acetic acid, (3-pyridinyloxy)-, methyl ester (CAS No. 119967-48-5) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As research continues to uncover new applications and therapeutic benefits associated with this compound and its derivatives، its importance in scientific innovation is likely to grow.

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